Cas no 1024174-11-5 (N-[[3-(Trifluoromethoxy)phenyl]methyl]thiophene-2-carboxamide)

• Product Name: N-[[3-(Trifluoromethoxy)phenyl]methyl]thiophene-2-carboxamide
• CAS No: 1024174-11-5
• MF: C₁₃H₁₀F₃NO₂S
• MW: 301.284212589264
• MDL: MFCD00955278
• CID: 4677172
• Update Time: 2025-05-20

N-[[3-(Trifluoromethoxy)phenyl]methyl]thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[[3-(trifluoromethoxy)phenyl]methyl]thiophene-2-carboxamide
• N-{[3-(trifluoromethoxy)phenyl]methyl}thiophene-2-carboxamide
• SBB062196
• N-(3-(trifluoromethoxy)benzyl)thiophene-2-carboxamide
• N-[3-(trifluoromethoxy)benzyl]-2-thiophenecarboxamide
• 2-thienyl-N-{[3-(trifluoromethoxy)phenyl]methyl}carboxamide
• 2-THIENYL-N-((3-(TRIFLUOROMETHOXY)PHENYL)METHYL)FORMAMIDE
• N-[[3-(Trifluoromethoxy)phenyl]methyl]thiophene-2-carboxamide

• MDL： MFCD00955278
• Inchi： 1S/C13H10F3NO2S/c14-13(15,16)19-10-4-1-3-9(7-10)8-17-12(18)11-5-2-6-20-11/h1-7H,8H2,(H,17,18)
• InChI Key： KNYYSYLXYZHPLX-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(NCC1C=CC=C(C=1)OC(F)(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 338
• Topological Polar Surface Area: 66.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxamides

Additional information on N-[[3-(Trifluoromethoxy)phenyl]methyl]thiophene-2-carboxamide

Introduction to N-[[3-(Trifluoromethoxy)phenyl]methyl]thiophene-2-carboxamide (CAS No. 1024174-11-5)

N-[[3-(Trifluoromethoxy)phenyl]methyl]thiophene-2-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 1024174-11-5, represents a fascinating blend of structural complexity and potential biological activity. The presence of both trifluoromethoxy and thiophene moieties in its molecular framework suggests a high degree of specificity, making it a valuable candidate for further investigation in drug discovery and medicinal chemistry.

The molecular structure of N-[[3-(Trifluoromethoxy)phenyl]methyl]thiophene-2-carboxamide incorporates several key functional groups that contribute to its unique chemical properties. The trifluoromethoxy group, characterized by its electron-withdrawing nature, can significantly influence the electronic distribution within the molecule. This feature is particularly relevant in the design of bioactive compounds, where subtle electronic modifications can alter binding affinities and metabolic stability. The thiophene ring, on the other hand, is a well-known scaffold in medicinal chemistry, often associated with compounds exhibiting antimicrobial, anti-inflammatory, and even anticancer properties.

In recent years, there has been a surge in research focused on the development of novel therapeutic agents derived from heterocyclic compounds. Among these, thiophene derivatives have emerged as particularly promising candidates due to their structural versatility and biological efficacy. N-[[3-(Trifluoromethoxy)phenyl]methyl]thiophene-2-carboxamide stands out in this context as a compound with a unique combination of structural features that may confer distinct pharmacological properties.

The synthesis of N-[[3-(Trifluoromethoxy)phenyl]methyl]thiophene-2-carboxamide involves a series of well-established organic reactions, including condensation, cyclization, and functional group transformations. The introduction of the trifluoromethoxy group into the phenyl ring is particularly noteworthy, as it can enhance the lipophilicity and metabolic stability of the molecule. These attributes are crucial for ensuring that the compound remains active within the biological system and does not undergo rapid degradation.

The thiophene-2-carboxamide moiety in the compound's structure adds another layer of complexity and potential functionality. Carboxamides are known for their ability to form hydrogen bonds, which can be critical for interactions with biological targets such as enzymes and receptors. This feature makes N-[[3-(Trifluoromethoxy)phenyl]methyl]thiophene-2-carboxamide a compelling candidate for further exploration in the development of targeted therapies.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds with remarkable accuracy before they are synthesized in the laboratory. By leveraging molecular modeling techniques, scientists can identify potential binding sites and assess how different structural modifications might influence biological interactions. In the case of N-[[3-(Trifluoromethoxy)phenyl]methyl]thiophene-2-carboxamide, these computational studies have suggested that its unique structural features may make it effective against a range of therapeutic targets.

The trifluoromethoxy group, in particular, has been shown to enhance binding affinity in several drug candidates. Its ability to modulate electronic properties while maintaining metabolic stability makes it an attractive feature for medicinal chemists. When combined with the thiophene scaffold, which is already recognized for its biological activity, N-[[3-(Trifluoromethoxy)phenyl]methyl]thiophene-2-carboxamide emerges as a compound with significant therapeutic potential.

In addition to its structural features, N-[[3-(Trifluoromethoxy)phenyl]methyl]thiophene-2-carboxamide also benefits from advances in synthetic methodologies that have made it more feasible to produce complex organic molecules with high purity. Techniques such as flow chemistry and continuous manufacturing have revolutionized the way pharmaceutical compounds are synthesized, allowing for greater efficiency and scalability. These innovations have made it possible to explore more complex molecular architectures like N-[[3-(Trifluoromethoxy)phenyl]methyl]thiophene-2-carboxamide without compromising on quality or yield.

The potential applications of N-[[3-(Trifluoromethoxy)phenyl]methyl]thiophene-2-carboxamide are broad and varied. Given its structural similarities to known bioactive compounds, it could serve as a lead molecule for further drug development efforts. Its ability to interact with multiple biological targets suggests that it may be useful in treating conditions that involve complex disease mechanisms.

Ongoing research is focused on elucidating the pharmacological profile of this compound through both in vitro and in vivo studies. Initial findings have been promising, indicating that N-[[3-(Trifluoromethoxy)phenyl]methyl]thiophene-2-carboxamide exhibits desirable properties such as selectivity and potency. These results are encouraging for future development efforts aimed at translating this compound into a viable therapeutic agent.

The integration of cutting-edge technologies such as artificial intelligence (AI) into drug discovery processes has also accelerated the pace at which new compounds like N-[[3-(Trifluoromethoxy)phenyl]methyl]thiophene-2-carboxamide can be developed. AI-driven platforms can analyze vast datasets to identify promising molecular structures and predict their biological activity with high precision. This approach has already led to several breakthroughs in medicinal chemistry and continues to open new avenues for research.

In conclusion, N-[[3-(Trifluoromethoxy)phenyl]methyl]thiophene-2-carboxamide (CAS No. 1024174-11-5) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential biological activity. The combination of computational modeling, innovative synthetic techniques, and AI-driven drug discovery platforms has positioned this compound as a promising candidate for further therapeutic development. As research continues to uncover new applications for this molecule, it is likely to play an important role in addressing some of today's most challenging medical conditions.